Cas no 1935413-66-3 (tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate)
tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate
- Z2507870685
- tert-butyl N-[(3-amino-1,5-dimethylpyrazol-4-yl)methyl]carbamate
- tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate
-
- MDL: MFCD29991333
- Inchi: 1S/C11H20N4O2/c1-7-8(9(12)14-15(7)5)6-13-10(16)17-11(2,3)4/h6H2,1-5H3,(H2,12,14)(H,13,16)
- InChI Key: VMXYFUYIQMWQCD-UHFFFAOYSA-N
- SMILES: O(C(NCC1C(N)=NN(C)C=1C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- XLogP3: 1.3
- Topological Polar Surface Area: 82.2
tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261338-1g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95% | 1g |
$568.0 | 2023-09-14 | |
| Enamine | EN300-261338-5g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95% | 5g |
$1644.0 | 2023-09-14 | |
| Enamine | EN300-261338-10g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95% | 10g |
$2440.0 | 2023-09-14 | |
| Ambeed | A859775-1g |
tert-Butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95% | 1g |
$579.0 | 2024-04-22 | |
| Enamine | EN300-261338-0.05g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 0.05g |
$132.0 | 2025-02-19 | |
| Enamine | EN300-261338-0.1g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 0.1g |
$197.0 | 2025-02-19 | |
| Enamine | EN300-261338-0.25g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 0.25g |
$281.0 | 2025-02-19 | |
| Enamine | EN300-261338-0.5g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 0.5g |
$443.0 | 2025-02-19 | |
| Enamine | EN300-261338-1.0g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 1.0g |
$568.0 | 2025-02-19 | |
| Enamine | EN300-261338-2.5g |
tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate |
1935413-66-3 | 95.0% | 2.5g |
$1112.0 | 2025-02-19 |
tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate
Professional Introduction to Compound with CAS No. 1935413-66-3 and Product Name: tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate
The compound with the CAS number 1935413-66-3 and the product name tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly its pyrazole core and carbamate functional group, make it a promising candidate for further investigation in various therapeutic areas.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, with pyrazole derivatives being among the most extensively studied. Pyrazole, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility and biological activity. The presence of the 3-amino substituent in this compound not only enhances its reactivity but also opens up possibilities for further chemical modifications, making it a valuable scaffold for medicinal chemists.
The tert-butyl carbamate group appended to the pyrazole ring introduces additional functionality that can influence both the solubility and metabolic stability of the molecule. This feature is particularly important in drug design, as it can help mitigate issues such as rapid degradation or poor bioavailability. Recent studies have highlighted the role of carbamate derivatives in modulating enzyme activity and receptor binding, suggesting that this compound may exhibit interesting pharmacological properties.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the pyrazole core, amino group, and carbamate moiety provides a rich platform for structural diversification. This has led to several innovative approaches in drug discovery, where modifications at these key positions can lead to novel compounds with enhanced efficacy and reduced side effects.
Recent research has demonstrated that derivatives of pyrazole have shown promise in treating a variety of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The 1,5-dimethyl substitution on the pyrazole ring further contributes to its unique chemical profile, potentially influencing its interactions with biological targets. This makes tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate a particularly intriguing molecule for further investigation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These methodologies not only ensure high yields but also allow for scalability, which is crucial for industrial applications.
In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, modifications at the amino group could lead to interactions with enzymes involved in metabolic pathways or signal transduction processes. Similarly, the pyrazole core has been shown to interact with various protein targets, making it a valuable component in drug design.
The tert-butyl carbamate group, while primarily serving as a protecting group during synthesis, can also contribute to the overall pharmacokinetic properties of the molecule. Its stability under physiological conditions makes it an attractive feature for drug candidates that require prolonged circulation or targeted release mechanisms. This has implications for both oral formulations and localized delivery systems.
As research continues to evolve, new methodologies for analyzing and characterizing these complex molecules are being developed. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play critical roles in confirming molecular structure and understanding interactions at the atomic level. These tools are essential for validating synthetic pathways and optimizing molecular properties.
The broader impact of this compound on pharmaceutical development cannot be overstated. Its unique structural features offer a wealth of opportunities for innovation across multiple therapeutic areas. Whether used as a standalone drug or as part of a larger drug cocktail, compounds like tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate represent the cutting edge of modern medicine.
In conclusion, the compound with CAS number 1935413-66-3 is a testament to the ongoing advancements in pharmaceutical chemistry. Its intricate structure and versatile functionality make it a promising candidate for further exploration in drug discovery. As our understanding of biological systems continues to deepen, molecules like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.
1935413-66-3 (tert-butyl N-(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)